3-[1-(2-Fluoro-6-methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile

• Molecular Formula: C15H15FN2O2
• Molecular Weight: 274.29 g/mol
• SMILES: CC1=C(C(=CC=C1)F)N2CCCC(C2=O)C(=O)CC#N
• InChI: InChI=1S/C15H15FN2O2/c1-10-4-2-6-12(16)14(10)18-9-3-5-11(15(18)20)13(19)7-8-17/h2,4,6,11H,3,5,7,9H2,1H3
• InChIKey: GOEWOTFXEBEICX-UHFFFAOYSA-N

Nitrile Intermediate Identity & Procurement

3-[1-(2-Fluoro-6-methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile (CAS 1370243-61-0, molecular formula C15H15FN2O2, molecular weight 274.29 g/mol) is a synthetic organic compound belonging to the 2-oxopiperidinyl nitrile class . It is documented as a reference example (Reference Example 629) in patent US10202379, which pertains to substituted polycyclic carbamoyl pyridone derivative prodrugs with antiviral activity [1]. Structurally, it features a piperidin-2-one core N-arylated with a 2-fluoro-6-methylphenyl group and substituted at the 3-position with a 3-oxopropanenitrile side chain . Its primary documented context is as a chemical intermediate in the synthesis of cap-dependent endonuclease inhibitors, rather than as a final bioactive entity [1].

Patent-reference intermediate Designated as Reference Example 629 in US10202379 for endonuclease inhibitor synthesis

Synthetic intermediate role Not a final bioactive entity; intended for downstream derivatization

Regioisomer-sensitive scaffold Requires strict structural verification to avoid regioisomer substitution

• [1] Takahashi C, et al. Substituted polycyclic carbamoyl pyridone derivative prodrug. US Patent 10,202,379 B2. 2019 Feb 12. View Source

Regioisomeric Precision in Procurement

The 2-oxopiperidin-3-yl nitrile scaffold is highly sensitive to aryl substitution patterns. Closely related analogs—including regioisomers with fluorine/methyl groups at different positions on the phenyl ring (e.g., 2-fluoro-5-methyl, 3-fluoro-4-methyl, or 4-fluoro-3-methyl derivatives)—carry distinct CAS numbers and divergent synthetic trajectories . This compound's specific 2-fluoro-6-methyl substitution pattern is expected to impose unique steric and electronic constraints on subsequent reactions, making it non-interchangeable with regioisomers in multi-step syntheses . Additionally, compounds with the same molecular formula but different IUPAC assignments (e.g., WAY-328127, an 11β-HSD1 inhibitor) demonstrate entirely distinct biological profiles, underscoring that molecular formula equivalence does not imply functional equivalence . For procurement where precise intermediate identity is mandated by a patent or synthetic protocol, generic substitution by formula alone introduces unacceptable risk of synthetic failure.

Regioisomer mismatch

Fluoro-methyl positional isomers (e.g., 4-fluoro-3-methyl or 3-fluoro-4-methyl) are not interchangeable in multi-step syntheses; reaction outcomes may diverge.

Formula-only substitution risk

Same molecular formula does not guarantee synthetic equivalence; isomers like WAY-328127 have unrelated biological profiles and are unsuitable as synthetic intermediates.

Undocumented purity variance

No published purity specification exists for this intermediate; batch-specific QC data must be requested to confirm regioisomeric purity.

Differentiation Evidence for Nitrile Intermediate

Patent-Specific Intermediate in Endonuclease Inhibitor Synthesis

The compound is explicitly designated as Reference Example 629 in US10202379, a foundational patent for substituted polycyclic carbamoyl pyridone derivative prodrugs [1]. This designation provides unequivocal intellectual property provenance and synthetic context tied to influenza antiviral development. In contrast, close regioisomers such as 3-[1-(4-fluoro-3-methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile (CAS 2060058-67-3) are not referenced in this patent, indicating divergent synthetic utility .

Patent-specific identity

Reported

Target: ref. example 629 in US10202379
Comparator: CAS 2060058-67-3 (4-fluoro-3-methylphenyl regioisomer) not referenced

Only patent-linked intermediate ensures route fidelity

Presence vs. absence in key patent

Evidence Dimension	Patent-specific intermediate identity
Target Compound Data	CAS 1370243-61-0; US10202379 Reference Example 629
Comparator Or Baseline	CAS 2060058-67-3 (4-fluoro-3-methylphenyl regioisomer); not found in US10202379
Quantified Difference	Presence vs. absence in a key antiviral patent
Conditions	Patent document analysis

Why This Matters

For procurement supporting baloxavir-related or cap-dependent endonuclease inhibitor programs, only the patent-referenced intermediate can ensure fidelity to validated synthetic routes.

• [1] Takahashi C, et al. Substituted polycyclic carbamoyl pyridone derivative prodrug. US Patent 10,202,379 B2. 2019 Feb 12. View Source

Regioisomeric Purity for Synthetic Fidelity

The 2-fluoro-6-methyl substitution pattern is one of several possible regioisomers within the C15H15FN2O2 family. Vendors of related compounds, such as 3-[1-(4-fluoro-3-methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile, report standard purity of 95% with batch-specific QC including NMR, HPLC, and GC . However, no published quantitative purity specification is available for the target compound itself . This creates a procurement requirement for verified isomeric purity, as contamination with a regioisomer (e.g., 2-fluoro-5-methyl or 3-fluoro-4-methyl analogs) could lead to downstream derivatization failure.

Purity documentation gap

Data to verify

Target: no published purity data
Comparator: CAS 2060058-67-3, 95% with NMR, HPLC, GC

Regioisomeric purity must be verified at procurement

Contamination undetectable by MW alone

Evidence Dimension	Available purity and QC documentation
Target Compound Data	No published purity specification available; MW 274.29 g/mol
Comparator Or Baseline	CAS 2060058-67-3 (4-fluoro-3-methyl regioisomer): 95% purity with NMR, HPLC, GC
Quantified Difference	Not quantifiable; data asymmetry
Conditions	Vendor technical datasheet review

Why This Matters

Procurement must mandate rigorous isomeric purity verification, as regioisomeric contamination cannot be detected by molecular weight or formula alone and could compromise multi-step synthetic protocols.

Bioactive Isomer Differentiation: WAY-328127

An isomeric compound sharing the identical molecular formula C15H15FN2O2, WAY-328127 (CAS 912784-67-9), is reported as an inhibitor of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) with potential metabolic disorder applications . The target compound has no published biological activity data and serves a distinct role as a synthetic intermediate [1]. This underscores that isomeric identity—not merely formula—dictates functional application.

Isomer biological context

Context-dependent

Target: no biological activity
Comparator: WAY-328127 (CAS 912784-67-9), 11β-HSD1 inhibitor

Formula-based selection risks unintended bioactivity

Isomeric identity dictates application

Evidence Dimension	Documented biological activity
Target Compound Data	No published biological activity; designated as a synthetic intermediate in US10202379 [1]
Comparator Or Baseline	WAY-328127 (CAS 912784-67-9): 11β-HSD1 inhibitor
Quantified Difference	Active molecule vs. synthetic intermediate; no overlapping activity data
Conditions	Literature and patent review

Why This Matters

Procurement for biological screening must avoid confusing these isomers; selection based solely on molecular formula risks acquiring a compound with unintended biological activity.

• [1] Takahashi C, et al. Substituted polycyclic carbamoyl pyridone derivative prodrug. US Patent 10,202,379 B2. 2019 Feb 12. View Source

Application Scenarios for Nitrile Intermediate

Endonuclease Inhibitor Synthesis Intermediate

Procurement for use as a key synthetic intermediate in the preparation of substituted polycyclic carbamoyl pyridone derivatives, as per the protocols implied by US10202379 [1]. The compound's identity must be stringently verified via CAS number (1370243-61-0) to ensure patent fidelity.

Regioisomer-Specific SAR Studies

Used as a comparator in SAR studies exploring the impact of fluoro-methyl substitution patterns on the N-aryl ring of 2-oxopiperidin-3-yl nitriles. The 2-fluoro-6-methyl substitution imposes distinct steric hindrance compared to 3-fluoro-4-methyl or 4-fluoro-3-methyl analogs . Procurement must include certification of regioisomeric purity.

Reference Standard for Isomeric Purity

Serves as an authentic reference standard for developing HPLC or GC methods to distinguish the 2-fluoro-6-methylphenyl regioisomer from its close analogs (e.g., 2-fluoro-5-methylphenyl, 3-fluoro-4-methylphenyl derivatives) . This application is critical for quality control in multi-step syntheses where isomeric contamination could propagate.

Application

Selection Property

Validation Focus

Endonuclease inhibitor synthesis

Patent-specified intermediate identity

CAS and patent reference verification

Regioisomer SAR studies

Regioisomeric purity certification

HPLC or NMR regioisomer discrimination

Reference standard for isomeric purity

Authentic reference standard for regioisomer identity

Method development for isomeric resolution

• [1] Takahashi C, et al. Substituted polycyclic carbamoyl pyridone derivative prodrug. US Patent 10,202,379 B2. 2019 Feb 12. View Source